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Compound of Interest

Compound Name: FT113

Cat. No.: B15573709 Get Quote

Application Notes and Protocols for FT113
For Researchers, Scientists, and Drug Development Professionals

Introduction
FT113 is a potent and selective inhibitor of Fatty Acid Synthase (FASN), a key enzyme in the

de novo synthesis of fatty acids.[1][2] FASN is overexpressed in various cancer types and is

implicated in viral replication, making it a compelling target for therapeutic development.[1]

FT113 has demonstrated significant anti-proliferative activity in cancer cell lines and tumor

growth inhibition in in vivo models.[1][3] These application notes provide detailed protocols for

the preparation of FT113 stock solutions for use in research settings.

Quantitative Data Summary
The following tables summarize the key quantitative data for FT113.

Table 1: Chemical and Physical Properties of FT113
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Property Value Source

Molecular Formula C₂₂H₂₀FN₃O₄ [1][3]

Molecular Weight 409.41 g/mol [1][3]

CAS Number 1630808-89-7 [1][3]

Appearance Solid [1]

Purity ≥98% [1]

IC₅₀ (FASN) 213 nM [1][2]

Table 2: Solubility of FT113

Solvent Solubility Source

DMSO 62.5 mg/mL (152.66 mM) [3]

Ethanol Soluble [1]

Methanol Soluble [1]

Water Insoluble [2]

Table 3: Stock Solution Preparation Guide (for DMSO)

Desired Stock
Concentration

1 mg FT113 5 mg FT113 10 mg FT113

1 mM 2.4425 mL 12.2127 mL 24.4254 mL

5 mM 0.4885 mL 2.4425 mL 4.8851 mL

10 mM 0.2443 mL 1.2213 mL 2.4425 mL

50 mM 0.0489 mL 0.2443 mL 0.4885 mL
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Preparation of a 10 mM FT113 Stock Solution in DMSO
Materials:

FT113 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated micropipettes and sterile tips

Vortex mixer

Analytical balance

Procedure:

Weighing FT113: Accurately weigh out 1 mg of FT113 powder using an analytical balance

and place it into a sterile microcentrifuge tube.

Adding DMSO: Using a calibrated micropipette, add 244.3 µL of anhydrous DMSO to the

microcentrifuge tube containing the FT113 powder.

Dissolving FT113: Tightly cap the tube and vortex thoroughly until the FT113 is completely

dissolved. Gentle warming and sonication can be used to facilitate dissolution if necessary.

[3]

Storage: Store the 10 mM stock solution at -20°C for short-term storage or at -80°C for long-

term storage.[3] Avoid repeated freeze-thaw cycles.

Preparation of Working Solutions
Procedure:

Thaw the 10 mM FT113 stock solution at room temperature.

Dilute the stock solution to the desired final concentration using the appropriate cell culture

medium or buffer. For example, to prepare a 10 µM working solution, dilute the 10 mM stock
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solution 1:1000.

Mix the working solution thoroughly by gentle pipetting or inversion.

Use the freshly prepared working solution for your experiments immediately.
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Caption: Workflow for preparing an FT113 stock solution.
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Caption: FT113 inhibits the FASN signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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